Cas no 1366438-13-2 ((3R)-3-2-chloro-5-(trifluoromethyl)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3R)-3-2-chloro-5-(trifluoromethyl)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1366438-13-2
• MF: C₂₅H₁₉ClF₃NO₄
• MW: 489.870876550674
• CID: 6349999
• PubChem ID: 165799287
• Update Time: 2025-08-05

(3R)-3-2-chloro-5-(trifluoromethyl)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-chloro-5-(trifluoromethyl)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• (3R)-3-[2-chloro-5-(trifluoromethyl)phenyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1163036
• 1366438-13-2

• Inchi： 1S/C25H19ClF3NO4/c26-21-10-9-14(25(27,28)29)11-19(21)22(12-23(31)32)30-24(33)34-13-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-11,20,22H,12-13H2,(H,30,33)(H,31,32)/t22-/m1/s1
• InChI Key： XWGRCAXBOFDBMB-JOCHJYFZSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1[C@@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 489.0954703g/mol
• Monoisotopic Mass: 489.0954703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-3-2-chloro-5-(trifluoromethyl)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to (3R)-3-2-chloro-5-(trifluoromethyl)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 1366438-13-2)

(3R)-3-2-chloro-5-(trifluoromethyl)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, CAS No. 1366438-13-2) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a 2-chloro substituent on the phenyl ring and a trifluoromethyl group at the 5-position enhances its lipophilicity and metabolic stability, making it an attractive scaffold for medicinal chemistry modifications. Additionally, the amide linkage formed by the (9H-fluoren-9-yl)methoxycarbonyl moiety provides a site for further derivatization, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in the development of novel compounds that target complex biological pathways. The structure of (3R)-3-2-chloro-5-(trifluoromethyl)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid aligns well with this trend, as it combines structural features that are known to interact with various enzymes and receptors. For instance, the amine group at the 3-position can be leveraged to develop compounds that modulate neurotransmitter systems or inflammatory pathways, which are implicated in a wide range of diseases.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preclinical studies have demonstrated that structurally similar compounds can exhibit neuroprotective effects by inhibiting the activity of enzymes such as acetylcholinesterase or by modulating glutamate receptor signaling. The presence of the fluorenylmethoxycarbonyl (Fmoc) group in this compound suggests that it may be suitable for peptidomimetic drug design, which has shown promise in addressing challenges associated with peptide-based therapeutics.

The trifluoromethyl group is another critical feature that contributes to the compound's potential therapeutic value. This substituent is known to enhance binding affinity and metabolic stability, making it a common choice in drug design. In particular, trifluoromethylated compounds have been successfully used in the development of antiviral and anticancer agents due to their ability to improve pharmacokinetic properties and reduce susceptibility to enzymatic degradation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy before conducting expensive wet-lab experiments. The molecular structure of (3R)-3-2-chloro-5-(trifluoromethyl)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has been subjected to various computational simulations, which have revealed potential interactions with targets such as kinases and proteases. These insights have guided the design of derivatives with enhanced binding affinity and selectivity.

The synthesis of this compound presents unique challenges due to its complex architecture. However, recent improvements in synthetic methodologies have made it more feasible to produce high-purity samples for research purposes. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the key functional groups present in this molecule.

In conclusion, (3R)-3-2-chloro-5-(trifluoromethyl)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents a promising candidate for further exploration in drug discovery. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutics targeting neurological disorders and other diseases. As research in this field continues to advance, it is likely that compounds like this will play an increasingly important role in addressing unmet medical needs.